Cas no 113451-59-5 (tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate)

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate structure
113451-59-5 structure
Product Name:tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
CAS No:113451-59-5
MF:C10H18N2O2
MW:198.262122631073
MDL:MFCD01569250
CID:91413
PubChem ID:11521263
Update Time:2025-04-18

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
    • tert.-Butyl (1S,4S)-2,5-diazabicyclo(2.2.1)heptane-2-carboxylate
    • 1,1-Dimethylethyl (1S,4S)-2,5-diazabicyclo(2.2.1)heptane-2-carboxylate
    • (1S,4S)-2-t-Boc-2,5-diazabicyclo(1S,4S)-2-t-Boc-2,5-diazabicyclo[2.2.1]heptane
    • N-(tert-Butoxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane~tert-Butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • (1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane
    • (1S,4S)-N-(tert-Butoxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane
    • (1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • tert-Butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • EOS-61878
    • (1S,4S)-5-Boc-2,5-diazabicyclo[2.2.1]heptane
    • (1S,4S)-N-BOC-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
    • (1S,4S)-2-T-BOC-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • (1S,4S)-2-N-T-BOC-2,5-DIAZABICYCLO[2.2.1]HEPTANE
    • (1S,4S)-2,5-Diazabicyclo(2,2,1)Heptane-2-Carboxylate
    • (1S,4S)-2-Boc-2,5-diazabicyclo2.2.1üheptane, 97%
    • (1S,4S)-(-)-2-BOC-2,5-diazabicyclo[2.2.1]heptane,95%
    • Tert-butyl 2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • N-Boc-2,5-diaza-bicyclo[2.2.1]heptane
    • 2,5-Diazabicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • 2,5-DIAZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID, 1,1-DIMETHYLETHYL ESTER
    • 2,5-DIAZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
    • AK110107
    • 2,5-diaza-bicyclo[
    • n-boc-2,5-diaza-bicyclo[
    • 2-BOC-2,5
    • (1S,4S)-2,5-Diaza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • AC-24292
    • (1S,4S)-(-)-2-Boc-2,5-diazabicyclo[2.2.1]heptane, 95%
    • (1S,4S)-N-(tert-butoxycarbonyl)-2,5-diazabicyclo [2.2.1]heptane
    • tert-butyl(1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • tert-butyl-(1S,4S)-(+)-2,5-diazabicyclo-[2.2.1]-heptane-2-carboxylate
    • (1S,4S)-N-Boc-2,5-diazabicyclo[2.2.1]heptane
    • W-200853
    • (1S,4S)-tert-butyl-2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylate
    • (1S, 4S) 2-Boc-2,5-diazobicyclo[2.2.1]heptane
    • t-butyl (S,S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • (1S,4S)-2-BOC-2,5-diazabicyclo(2.2.1)heptane
    • (s,s) tert-butyl 2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylate
    • (S,S) 2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • t-butyl-(1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • tert-Butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptan-2-carboxylate
    • SCHEMBL71827
    • (1S,4S)-tert-butyl 2,5-diazabicyclo[2.2.1]-heptane-2-carboxylate
    • tert-butyl (1S,4S)-(-)-2,5-diazabicyclo-(2.2.1)heptane-2-carboxylate
    • DS-11962
    • t-butyl (1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • UXAWXZDXVOYLII-YUMQZZPRSA-N
    • tert-butyl-(1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • (1S,4S)-2-BOC-2,5-DIAZABICYCLO(2,2,1)HEPTANE
    • AM20080081
    • t-butyl(1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • 113451-59-5
    • t-butyl(1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • tert-Butyl (1S,4S)-2,5-diazabicyclo [2.2.1]heptane-2-carboxylate
    • (S,S)-2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • L4O
    • (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • (1S,4S)-(-)-2,5-diazabicyclo[2.2.1] heptan-5-ylcarboxylic acid tert-butyl ester
    • (1S,4S)-2,5-diaza-bicyclo[2.2.1 ]heptane-2-carboxylic acid tert-butyl ester
    • tert-butyl(1S,4S)-(-)-2,5-diazabicyclo-[2.2.1]heptane-2-carboxylate
    • (1S,4S)-2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylic acid, tert-butyl ester
    • 1,1-dimethylethyl(1s,4s)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • tert-butyl-(1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • AKOS005259628
    • (1S,4S)-tert-butyl 2,5-diazabicyclo[2.2.1]heptan-2-carboxylate
    • (1S,4S)-N-(tert-butoxycarb- onyl)-2,5-diazabicyclo[2.2.1]heptane
    • CS-W004668
    • 1,1-dimethylethyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • tert-Butyl(1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • (1S,4S)-2-Boc-2,5diazabicyclo[2.2.1]heptane
    • tert-butyl-(S,S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • (1S,4S)-2,5-Diaza-bicyclo[2.2.1]-heptane-2-carboxylic acid tert-butyl ester
    • n-(tert-butoxycarbonyl)-2,5-diazabicyclo[2.2.1]heptane
    • tert-butyl-(1S,4S)-2,5-diazabicyclo-[2.2.1]-heptane-2-carboxylate
    • (1s, 4s)-2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylic acid tert-butyl ester
    • (1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptan-5-ylcarboxylic acid tert-butyl ester
    • BP-13323
    • tert-butyl (1s,4s)-(-)-2,5-diazabicyclo(2.2.1)heptane-2-carboxylate
    • tert-butyl (1S,4S)-3,6-diazabicyclo[2.2.1]heptane-3-carboxylate
    • Z1255356641
    • DTXSID90467966
    • (1S,4S)-tert-butyl 2,5-diazabicyclo[2,2,1]heptane-2-carboxylate
    • t-butyl(S,S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • EN300-343327
    • tert-Butyl (1S,4S)-(-)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • (1S,4S)-2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylic acid t-butyl ester
    • (1S,4S)-tert-butyl 2,5-diaza-bicyclo[2.2.1]heptane-2-carboxylate
    • tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate
    • MDL: MFCD01569250
    • Inchi: 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-6-7-4-8(12)5-11-7/h7-8,11H,4-6H2,1-3H3/t7-,8-/m0/s1
    • InChI Key: UXAWXZDXVOYLII-YUMQZZPRSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H]2C[C@H]1CN2)=O
    • BRN: 6460311

Computed Properties

  • Exact Mass: 198.13700
  • Monoisotopic Mass: 198.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.104
  • Melting Point: 74-76 °C (lit.)
  • Boiling Point: 276.4°Cat760mmHg
  • Flash Point: 120.9°C
  • Refractive Index: 1.501
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 41.57000
  • LogP: 1.23430
  • Solubility: Not determined
  • Specific Rotation: -44 º (c=1 in chloroform)
  • Sensitiveness: Air Sensitive
  • Optical Activity: [α]22/D −44°, c = 1 in chloroform

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 34
  • Safety Instruction: S22-S24/25
  • Safety Term:S22;S24/25
  • Storage Condition:Keep in dark place,Inert atmosphere,2-8°C(BD30269)

tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.1]heptane-2-carboxylate Production Method

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